MFCD02979201

• IUPAC Name: (E)-N-[5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl]-2-cyano-3-(4-heptoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C27H28ClN3O2S/c1-2-3-4-5-8-15-33-23-13-11-20(12-14-23)16-22(18-29)26(32)31-27-30-19-24(34-27)17-21-9-6-7-10-25(21)28/h6-7,9-14,16,19H,2-5,8,15,17H2,1H3,(H,30,31,32)/b22-16+
• InChI Key: IIJPXXWNGPHUNT-CJLVFECKSA-N
• Canonical SMILES: CCCCCCCOC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=NC=C(S2)CC3=CC=CC=C3Cl
• Isomeric SMILES: CCCCCCCOC1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=NC=C(S2)CC3=CC=CC=C3Cl
• Molecular Formula: C27H28ClN3O2S
• Molecular Weight: 494.0 g/mol

Description

MFCD02979201 is a chemical compound with significant interest in various scientific fields It is known for its unique properties and potential applications in chemistry, biology, medicine, and industry

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of MFCD02979201 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents and catalysts to achieve the desired chemical structure. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in the synthesis process. For instance, the preparation of triazolo ring compound methanesulfonate crystal form involves a simple and easy-to-implement method suitable for industrial large-scale production .

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include multiple steps, such as purification and crystallization, to obtain the final product with the desired properties. The preparation method for the crystal form of a compound methanesulfonate is an example of an industrial production method that ensures good solubility and stability .

Chemical Reactions Analysis

Types of Reactions: MFCD02979201 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications in different fields.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and catalysts. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products. For example, the oxidation of aromatic amines using water radical cations is a notable reaction that occurs under ambient conditions without the need for traditional chemical catalysts .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products can include various derivatives and modified compounds with enhanced properties and applications.

Scientific Research Applications

MFCD02979201 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent and catalyst in various reactions. In biology, it plays a role in studying molecular interactions and pathways. In medicine, it has potential therapeutic applications, and in industry, it is used in the production of advanced materials and chemicals .

Mechanism of Action

The mechanism of action of MFCD02979201 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules and modulating their activity. This interaction can lead to various biological and chemical effects, depending on the specific application. For example, the mechanism of action of glucagon-like peptide 1-based therapies involves enhancing glucose-dependent insulin secretion and reducing postprandial glucagon and food intake .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to MFCD02979201 include other triazolo ring compounds and methanesulfonate derivatives. These compounds share structural similarities and may have comparable properties and applications.

Uniqueness: this compound is unique due to its specific chemical structure and properties, which make it suitable for various applications. Its stability, solubility, and reactivity distinguish it from other similar compounds, making it a valuable compound in scientific research and industrial applications .

Conclusion

This compound is a versatile compound with significant potential in various scientific fields. Its unique properties, preparation methods, chemical reactions, and applications make it a valuable compound for research and industrial use. Understanding its mechanism of action and comparing it with similar compounds further highlights its importance and potential for future developments.